Cas no 2138053-76-4 (2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid)

• Product Name: 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid
• CAS No: 2138053-76-4
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 6172058
• PubChem ID: 165958238
• Update Time: 2025-08-04

2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid
• 2-fluoro-2-[6-(trifluoromethyl)pyridin-3-yl]acetic acid
• EN300-1138839
• 2138053-76-4

• Inchi： 1S/C8H5F4NO2/c9-6(7(14)15)4-1-2-5(13-3-4)8(10,11)12/h1-3,6H,(H,14,15)
• InChI Key： SSGMMTZMEBJAQI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=CN=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 223.02564105g/mol
• Monoisotopic Mass: 223.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid

Introduction to 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid (CAS No. 2138053-76-4)

2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2138053-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, characterized by its fluorinated and trifluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid consists of a pyridine ring substituted at the 2-position with a fluorine atom, at the 6-position with a trifluoromethyl group, and at the 3-position with an acetic acid moiety. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridine derivatives due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability compared to their non-fluorinated counterparts. The presence of both fluorine and trifluoromethyl groups in 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid particularly enhances its potential as a pharmacophore in drug discovery.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The acetic acid side chain provides a carboxylic acid functionality, which can be further modified through esterification, amidation, or other chemical transformations to tailor its pharmacological properties. This flexibility has made 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid a preferred building block for synthesizing small-molecule inhibitors targeting various biological pathways.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The fluorine and trifluoromethyl groups are known to improve the interactions between the drug molecule and the enzyme active site, thereby enhancing potency and selectivity. For instance, modifications based on 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid have shown promising results in preclinical trials as inhibitors of vascular endothelial growth factor receptors (VEGFR), which play a crucial role in tumor angiogenesis.

Another area where this compound has shown promise is in the development of antiviral agents. The unique structural features of 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid allow it to interact with viral proteases and polymerases, disrupting essential viral replication processes. Researchers have been exploring its derivatives as potential candidates against RNA viruses, including those responsible for influenza and coronaviruses.

The synthesis of 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are commonly employed to introduce the fluorine and trifluoromethyl groups efficiently. The acetic acid moiety is typically incorporated through carboxylation or hydrolysis reactions, ensuring regioselectivity and minimizing unwanted side products.

The pharmacokinetic profile of 2-fluoro-2-6-(trifluoromethyl)pyridin-3-ylacetic acid is another critical aspect that has been extensively studied. Due to the presence of fluorine atoms, which are known to influence metabolic pathways, this compound exhibits favorable pharmacokinetic properties such as prolonged half-life and reduced clearance rates. These characteristics make it an attractive candidate for oral administration and chronic therapeutic applications.

In conclusion, 2-fluoro - 2 - 6 - (trifluoromethyl) py ridin - 3 - y lacetic ac id (CAS No . 2138053 -76 -4) represents a significant advancement in medicinal chemistry with its unique structural features and diverse biological activities . Its potential applications in oncology , virology , and other therapeutic areas continue to drive innovation in drug discovery . As research progresses , further exploration of its derivatives and analogs is expected to yield novel therapeutic agents with enhanced efficacy and safety profiles .